Cas no 19911-07-0 (Phosphonic acid, (oxiranylmethyl)-, dipropyl ester)

• Product name: Phosphonic acid, (oxiranylmethyl)-, dipropyl ester
• CAS No: 19911-07-0
• MF: C₉H₁₉O₄P
• MW: 222.218524217606
• CID: 95980
• PubChem ID: 13840223

Phosphonic acid, (oxiranylmethyl)-, dipropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (oxiranylmethyl)-, dipropyl ester
• 2-(dipropoxyphosphorylmethyl)oxirane
• Dipropyl [(oxiran-2-yl)methyl]phosphonate
• 19911-07-0
• DTXSID10550980

• Inchi： InChI=1S/C9H19O4P/c1-3-5-12-14(10,13-6-4-2)8-9-7-11-9/h9H,3-8H2,1-2H3
• InChI Key： IBAVNATYTCTXMB-UHFFFAOYSA-N
• SMILES： O1CC1CP(=O)(OCCC)OCCC

Computed Properties

• Exact Mass: 222.10217
• Monoisotopic Mass: 222.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.06